Cas no 67-43-6 (Pentetic acid)

• Product Name: Pentetic acid
• CAS No: 67-43-6
• MF: C₁₄H₂₃N₃O₁₀
• MW: 393.346524477005
• MDL: MFCD00004289
• CID: 33859
• PubChem ID: 3053
• Update Time: 2026-02-25

Pentetic acid Chemical and Physical Properties

Names and Identifiers

• Diethylenetriaminepentaacetic acid
• DTPA
• (Carboxymethylimino)bis(ethylenenitrilo)tetraacetic acid
• DTPA~Pentetic acid
• Pentetic acid
• DIETHYLENTRIAMINOPENTACETIC ACID
• IDRANAL?V
• DTPA ACID
• Diethylenetriamino pentaacetic acid
• Diethylenetriamine-N,N,N',N'',N''-pentaacetic Acid (DTPA)
• [9]Phenanthryl-propyl-amin
• [9]phenanthryl-propyl-amine
• 9-Phenanthrenamine,N-propyl
• 9-Propylamino-phenanthren
• diethylenetriamine-N,N,N',N'',N''-pentaacetic acid
• diethylenetrinitrilopentaacetic acid
• DiisopropylaMine
• DIPA
• N-(1-Methylethyl)-2-propanaMine
• N,N,N',N'',N''-diethylenetriaminepentaacetic acid
• N,N-bis[2-[bis(carboxymethyl)-amino]ethyl]glycine
• N-n-propyl-9-phenanthrenamine
• DETAPAC
• N,N-Bis(2-(bis-(carboxymethyl)amino)ethyl)-glycine
• Detarex
• Complexon V
• Titriplex V
• Perma kleer
• Monaquest CAI
• Hamp-Ex Acid
• Penthanil
• Dabeersen 503
• CHEL 330 acid
• Pentacarboxymethyldiethylenetriamine
• Chel DTPA
• Penthamil
• Dissolvine D
• Acidum penteticum
• H5dtpa
• (Diethylenetrinitrilo)pentaacetic acid
• Penthamil (VAN)
• Diethylenetriamine Pentaacetic Acid
• DETPA
• Monaquest
• 1,1,4,7,7-Diethylenetriaminepentaacetic acid
• Glycine, N,N-b
• EU-0100431
• Glycine,N-bis[2-[bis(carboxymethyl)amino]ethyl]-
• HMS2097N04
• HY-B1335
• NCGC00015360-02
• PENTETIC ACID [VANDF]
• DA-52527
• Tox21_110131
• N,N-Bis(2-(bis(carboxymethyl)amino)ethyl)glycine
• VS-01284
• Acido pentetico
• V09AX01
• 1,4,7,7-Diethylenetriaminepentaacetic acid
• Q416487
• [[(carboxymethyl)imino]bis(1,2-ethanediylnitrilo)tetraacetic acid]
• Kiresuto P (Salt/Mix)
• CHEMBL780
• HMS3714N04
• NCGC00015360-09
• NCGC00015360-08
• 2,2'-(Carboxymethylimino)bis(ethyliminodiessigsaeure)
• diethylenetriaminepentaacetate
• NSC-7340
• Diethylenetriaminepentaacetic acid;DTPA
• PENTETIC ACID [MI]
• Pentetic acid, United States Pharmacopeia (USP) Reference Standard
• Chel 330 (Salt/Mix)
• NCGC00093852-02
• Acidum penteticum [INN-Latin]
• Acido pentetico (INN-Spanish)
• PENTETIC ACID [II]
• {[[(Carboxymethyl)imino]bis(ethylenenitrilo)]tetraacetic} acid
• AKOS005446652
• NCGC00015360-06
• Tox21_500431
• HMS3261G04
• Pentetic acid (USAN:USP:INN:BAN)
• Syntron C (Salt/Mix)
• 2-[bis[2-[bis(carboxymethyl)amino]ethyl]amino]acetic acid
• Glycine, {N,N-bis[2-[bis(carboxymethyl)amino]ethyl]-}
• LP00431
• Acide pentetique
• NSC759314
• NCGC00261116-01
• CHEBI:35739
• BSPBio_000902
• Diethylenetriaminepentaacetic acid, 99%
• Prestwick3_000941
• PENTETIC ACID [INN]
• AC-333
• Diethylene triamine pentaacetic acid
• PENTETIC ACID (II)
• SDCCGSBI-0050416.P003
• Prestwick0_000941
• 67-43-6
• BRN 1810219
• DB14007
• Pentetate
• 7A314HQM0I
• CCG-204523
• Pentaind
• UNII-7A314HQM0I
• [[(Carboxymethyl)imino]bis(ethylenenitrilo)]tetraacetic acid
• 2,2',2'',2'''-((((Carboxymethyl)azanediyl)bis(ethane-2,1-diyl))bis(azanetriyl))tetraacetic acid
• CS-0013088
• DTP-A
• N,N-Bis(2-[bis(carboxymethyl)amino]ethyl)glycine
• DTXSID2023434
• NANODTPA ZN-DTPA COMPONENT DTPA
• Diethylenetriaminepentaaceticacid
• PENTETIC ACID [USP MONOGRAPH]
• D05422
• BPBio1_000994
• diethylenetriamine-n,n,n',n',n''-pentaacetic acid
• Diethylenetriaminepentaacetic acid, >=98% (titration)
• PENTETIC ACID (USP MONOGRAPH)
• Diethylenetriaminepentacetic acid
• (((carboxymethyl)imino)bis(1,2-ethanediylnitrilo)tetraacetic acid)
• SR-01000075826-1
• Acetic acid,2',2'',2'''-[[(carboxymethyl)imino]bis(2,1-ethanediylnitrilo)]tetrakis-
• N,N-bis{2-[bis(carboxymethyl)amino]ethyl}glycine
• AB00375916-04
• Pentetic acid; DTPA
• pentetic-acid
• PENTETIC ACID [USP-RS]
• PENTETIC ACID [WHO-DD]
• N-Carboxymethyliminobis(ethylenenitrilo)tetra(acetic acid)
• Pentaacetic Acid, Diethylenetriamine
• NANODTPA COMPONENT DTPA
• NCGC00093852-03
• HMS2094E03
• MFCD00004289
• NSC 7340
• NSC-759314
• SCHEMBL17138
• Diethylenetriamine-N,N',N'',N''-pentaacetic acid
• Chel 330
• EN300-199939
• N,N-bis[2-[bis(carboxymethyl)amino]ethyl]glycine
• NCGC00015360-03
• DIETHYLENETRIAMINE PENTAACETIC ACID [VANDF]
• 4-04-00-02454 (Beilstein Handbook Reference)
• Acidum penteticum (INN-Latin)
• Penta(carboxymethyl)diethylenetriamine
• Acide pentetique [INN-French]
• PENTETATE [VANDF]
• PENTETIC ACID [MART.]
• BDBM610684
• EC 200-652-8
• BRD-K40621224-001-01-8
• Acetic acid, ((carboxymethylimino)bis(ethylenenitrilo))tetra-
• N,N-bis {2-[bis(carboxymethyl)amino]ethyl}glycine
• CAS-67-43-6
• PENTETIC ACID (MART.)
• STK373226
• NANO-DTPA CAPSULE COMPONENT DTPA
• PENTETIC ACID (USP-RS)
• D0504
• 2-[bis({2-[bis(carboxymethyl)amino]ethyl})amino]acetic acid
• (((Carboxymethyl)imino)bis(ethylenenitrilo))-tetraacetic acid
• Pentetic acid (USP/INN)
• EINECS 200-652-8
• 1004765-76-7
• Pentetic acid [USAN:USP:INN:BAN]
• Prestwick2_000941
• NCGC00015360-05
• Acetic acid, 2,2',2'',2'''-[[(carboxymethyl)imino]bis(2,1-ethanediylnitrilo)]tetrakis-
• SBI-0050416.P002
• HMS1570N04
• Tetralon B (Salt/Mix)
• BBL002988
• NANODTPA
• Acide pentetique (INN-French)
• NSC7340
• (((Carboxymethyl)imino)bis(ethylenenitrilo))tetraacetic acid
• SR-01000075826
• Plexene D (Salt/Mix)
• NCGC00015360-01
• Diethylenetriaminepentaacetic acid, >=99% (titration)
• 3,6,9-Triazaundecanedioic acid, 3,6,9-tris(carboxymethyl)-
• 2,2',2'',2'''-(2,2'-(carboxymethylazanediyl)bis(ethane-2,1-diyl)bis(azanetriyl))tetraacetic acid
• Prestwick1_000941
• Acido pentetico [INN-Spanish]
• NCGC00015360-12
• N, {N-Bis[2-[bis(carboxymethyl)amino]ethyl]glycine}
• DTPA, Diethylenetriamine-N,N,N',N'',N''-pentaacetic acid
• D 6518
• (Diethylenetriamine)pentaacetic acid
• AB00375916
• Pharmakon1600-01506082
• Lopac-D-6518
• 2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetic acid
• Tox21_110131_1
• Diethylenetriaminepentaacetic acid, p.a., 99%
• BRD-K40621224-001-06-7
• WLN: QV1N1VQ2N1VQ2N1VQ1VQ
• DTXCID603434
• Lopac0_000431
• AB00375916_05
• Acetic acid, 2,2',2'',2'''-(((carboxymethyl)imino)bis(2,1-ethanediylnitrilo))tetrakis-
• s4824
• NCGC00015360-04
• PENTETIC ACID [USAN]
• 3,9-Triazaundecanedioic acid, 3,6,9-tris(carboxymethyl)-
• Acetic acid, {[(carboxymethylimino)bis(ethylenenitrilo)]tetra-}
• Glycine, N,N-bis[2-[bis(carboxymethyl)amino]ethyl]-
• SPBio_003061
• V09CA01
• Acetic acid, [(carboxymethylimino)bis(ethylenenitrilo)]tetra-
• NCGC00093852-01
• DIETHYLENETRIAMINE- N,N,N',N',N''-PENTAACETIC ACID
• Glycine, N,N-bis(2-(bis(carboxymethyl)amino)ethyl)-
• NS00007493
• US10624871, Compound 12
• SR-01000075826-4
• 200-652-8
• HY-B1335R
• FP29951
• Pentetic acid (Standard)
• DTPA;Diethylenetriaminepentaacetic acid

• MDL： MFCD00004289
• Inchi： 1S/C14H23N3O10/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27)
• InChI Key： QPCDCPDFJACHGM-UHFFFAOYSA-N
• SMILES： OC(CN(CCN(CC(=O)O)CC(=O)O)CCN(CC(=O)O)CC(=O)O)=O
• BRN： 1810219

Computed Properties

• Exact Mass: 393.13800
• Monoisotopic Mass: 393.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -8.5
• Topological Polar Surface Area: 196

Experimental Properties

• Color/Form: White crystalline or crystalline powder
• Density: 1.56
• Melting Point: 219-220 °C (lit.)
• Boiling Point: 517.84°C (rough estimate)
• Flash Point: Degrees Fahrenheit:392°F
  Degrees Celsius:200°C
  
• Refractive Index: 1.5700 (estimate)
• PH: 2-3 (H2O, 20℃)(saturated solution)
• Solubility: 0.1 M NaOH: 0.1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 5 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 196.22000
• LogP: -2.68460
• Solubility: Soluble in hot water and alkali solution, slightly soluble in cold water, insoluble in alcohol ether and other organic solvents.
• Merck: 7125
• Sensitiveness: Sensitive to humidity

Pentetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319,H332,H361f
• Warning Statement： P281,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 63-20-36
• Safety Instruction： S26-S36-S61-S37/39
• FLUKA BRAND F CODES：3
• RTECS：MB8205000
• Hazardous Material Identification：
• Safety Term：S26;S37/39;S61
• Risk Phrases：R36/37/38; R51/53
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Pentetic acid

Pentetic Acid (CAS No: 67-43-6) in Modern Chemical and Pharmaceutical Applications

Pentetic Acid, chemically known as ethylenediaminetetraacetic acid (EDTA) disodium salt, is a versatile chelating agent with a wide range of applications in pharmaceuticals, biotechnology, and industrial processes. Its unique ability to bind metal ions makes it invaluable in various biochemical and medical contexts. This article explores the properties, applications, and recent advancements involving Pentetic Acid (CAS No: 67-43-6), emphasizing its significance in contemporary research and development.

The molecular structure of Pentetic Acid consists of four carboxyl groups and two amine groups, which enable it to form stable complexes with a variety of metal ions. This chelating capability is the foundation of its utility in multiple fields. In pharmaceuticals, Pentetic Acid is primarily used as an antidote for heavy metal poisoning, particularly for lead and mercury intoxication. Its efficacy lies in its ability to sequester these toxic metals, preventing them from binding to biological molecules and causing cellular damage.

Recent studies have highlighted the role of Pentetic Acid in enhancing drug delivery systems. By forming stable complexes with therapeutic agents, it can improve the solubility and bioavailability of poorly water-soluble drugs. This has significant implications for the development of new formulations that require better pharmacokinetic profiles. For instance, research has demonstrated that Pentetic Acid-based drug carriers can enhance the delivery of anticancer medications, leading to more effective treatment regimens.

In biotechnology, Pentetic Acid is employed in various laboratory techniques, including cell culture and diagnostic assays. Its ability to chelate metal ions helps maintain optimal conditions for enzymatic reactions and cellular processes. A notable application is in the field of proteomics, where Pentetic Acid is used to prevent metal ion interference during protein purification and analysis. This ensures higher accuracy in identifying and characterizing protein structures, contributing to advancements in molecular biology research.

The industrial applications of Pentetic Acid are equally diverse. In water treatment, it serves as a corrosion inhibitor by binding to metal ions that cause pipe degradation. Additionally, it is used in the food industry as a preservative to prevent metal ion-induced spoilage. These applications underscore the compound's versatility beyond its pharmaceutical uses.

Recent breakthroughs in nanotechnology have opened new avenues for the use of Pentetic Acid. Researchers have developed nanostructured materials functionalized with Pentetic Acid for targeted drug delivery systems. These innovations leverage the chelating properties of Pentetic Acid to create smart drug carriers that release therapeutic agents only at specific sites within the body. This approach has shown promise in treating chronic diseases such as cancer and neurodegenerative disorders.

The environmental impact of using Pentetic Acid has also been a subject of interest. While it is highly effective in industrial applications, concerns about its persistence in aquatic ecosystems have led to research into biodegradable alternatives. Scientists are exploring modified versions of Pentetic Acid that retain its chelating properties but degrade more easily under natural conditions. Such developments aim to minimize environmental footprint while maintaining efficacy.

In conclusion, Pentetic Acid (CAS No: 67-43-6) remains a cornerstone compound in chemical and pharmaceutical research due to its multifaceted applications. From its role as an antidote for heavy metal poisoning to its use in advanced drug delivery systems and industrial processes, its impact is profound. As research continues to uncover new uses and improve existing ones, the significance of Pentetic Acid is likely to grow even further, driving innovation across multiple scientific disciplines.